amine CAS No. 418788-80-4](/img/structure/B2425892.png)
[(2,4-Dimethoxyphenyl)methyl](ethyl)amine
Overview
Description
“(2,4-Dimethoxyphenyl)methylamine” is a chemical compound that falls under the category of aromatic ethers . It is a derivative of 2-phenylethylamine with methoxy substituents at the 2 and 4 positions .
Synthesis Analysis
The synthesis of “(2,4-Dimethoxyphenyl)methylamine” has been discussed in several studies . For instance, one study analyzed non-derivatized 2-(4-R-2,5-dimethoxyphenyl)-N-[(2-hydroxyphenyl)methyl]ethanamine using short column gas chromatography - mass spectrometry . Another study synthesized a series of acyl derivatives of 2-(3,4-dimethoxyphenyl)ethylamine .
Molecular Structure Analysis
The molecular structure of “(2,4-Dimethoxyphenyl)methylamine” is complex. It is also known as 4-ethyl-2,5-dimethoxy-β-phenethylamine-M, (desamino-COOH), methyl . The structure is available as a 2D Mol file .
Chemical Reactions Analysis
The chemical reactions involving “(2,4-Dimethoxyphenyl)methylamine” are diverse. It is a dimethoxybenzene . Other names for this compound include 4-ethyl-2,5-dimethoxy-β-phenethylamine-M, (desamino-COOH), methyl .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2,4-Dimethoxyphenyl)methylamine” are detailed in various sources . It has a molecular weight of 223.31 g/mol . Its computed properties include a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 4 .
Scientific Research Applications
- TPE-CNTPA demonstrates aggregation-induced emission (AIE) and twisted intramolecular charge transfer (TICT). These properties lead to “on-off-on” fluorescent emission characteristics in solution .
- PH-CNTPA, another derivative, is responsive to ultraviolet light. Under 365 nm UV irradiation, it undergoes photo-induced isomerization, affecting its photophysical properties .
- Both TPE-CNTPA and PH-CNTPA exhibit high-contrast mechanochromic properties. These compounds change color under mechanical stress, opening up possibilities for applications in sensors and smart materials .
- While not explicitly studied for this compound, the broader field of low thermal conductivity materials is relevant. Simple crystal structures with ultralow thermal conductivity have applications in thermal insulation and thermoelectric devices .
- Although not directly investigated for TPE-CNTPA, electrochemistry is a fascinating area. It explores electrical properties at material interfaces and has applications in batteries, fuel cells, and corrosion prevention .
Fluorescent Sensors and Anti-Counterfeiting
Water Sensing
Mechanochromic Materials
Thermal Insulation and Thermoelectrics
Electrochemistry
Multi-stimuli-responsive cyanostilbene derivatives: Their fluorescent and mechanochromic properties, and potential application in water sensing and anti-counterfeiting A simple crystal with ultralow thermal conductivity has applications in thermal insulation and thermoelectrics Electrochemical Science and Technology: Fundamentals and Applications
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an amine nucleophile , suggesting that it may interact with electrophilic sites in biological systems.
Mode of Action
As an amine nucleophile, (2,4-Dimethoxyphenyl)methylamine can participate in various chemical reactions. For instance, it has been used to investigate the 1,4-reactivity of 5-bromo-2-indene-1-one . The compound’s interaction with its targets likely involves nucleophilic attack, leading to the formation of new covalent bonds.
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-4-12-8-9-5-6-10(13-2)7-11(9)14-3/h5-7,12H,4,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHSIYZDPCFMJGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=C(C=C(C=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2,4-Dimethoxyphenyl)methyl](ethyl)amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-[(1-Cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-(carbamoylamino)-3-phenylpropanoate](/img/structure/B2425815.png)
![5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetrazole](/img/structure/B2425820.png)
![N-(3-acetamidophenyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2425824.png)
![1-(Azepan-1-yl)-2-[4-[methyl-(6-methylpyrimidin-4-yl)amino]piperidin-1-yl]ethanone](/img/structure/B2425827.png)
![1-(2-hydroxyethyl)-4-((naphthalen-1-ylmethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2425828.png)
![Ethyl 4-(2-((4-oxo-3-(3-(piperidin-1-yl)propyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate](/img/structure/B2425830.png)
![N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-(2,5-dimethoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B2425832.png)